Cas no 1061318-65-7 (Tert-butyl 2-(2-chloro-3-nitropyridin-4-ylamino)ethylcarbamate)

• Product Name: Tert-butyl 2-(2-chloro-3-nitropyridin-4-ylamino)ethylcarbamate
• CAS No: 1061318-65-7
• MF: C₁₂H₁₇ClN₄O₄
• MW: 316.740781545639
• CID: 2193989
• PubChem ID: 53419019
• Update Time: 2025-04-21

Tert-butyl 2-(2-chloro-3-nitropyridin-4-ylamino)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(2-chloro-3-nitropyridin-4-ylamino)ethylcarbamate
• tert-butyl N-[2-[(2-chloro-3-nitropyridin-4-yl)amino]ethyl]carbamate
• LSILNNVOHKTIEP-UHFFFAOYSA-N
• DTXSID40697478
• DB-101868
• 1061318-65-7
• SCHEMBL14153215
• tert-Butyl {2-[(2-chloro-3-nitropyridin-4-yl)amino]ethyl}carbamate

• Inchi： 1S/C12H17ClN4O4/c1-12(2,3)21-11(18)16-7-6-14-8-4-5-15-10(13)9(8)17(19)20/h4-5H,6-7H2,1-3H3,(H,14,15)(H,16,18)
• InChI Key： LSILNNVOHKTIEP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)NCCNC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 316.0938327Da
• Monoisotopic Mass: 316.0938327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų